4-{1H-pyrrolo[2,3-b]pyridin-2-yl}-1,2,3,6-tetrahydropyridine

• Molecular Formula: C12H13N3
• Molecular Weight: 199.25 g/mol
• SMILES: C1CNCC=C1C2=CC3=C(N2)N=CC=C3
• InChI: InChI=1S/C12H13N3/c1-2-10-8-11(15-12(10)14-5-1)9-3-6-13-7-4-9/h1-3,5,8,13H,4,6-7H2,(H,14,15)
• InChIKey: OIUSTBMJGHOVDH-UHFFFAOYSA-N

4-{1H-pyrrolo[2,3-b]pyridin-2-yl}-1,2,3,6-tetrahydropyridine: Physicochemical & Structural Identifiers

4-{1H-pyrrolo[2,3-b]pyridin-2-yl}-1,2,3,6-tetrahydropyridine (CAS 1198284-87-5) is a heterocyclic compound comprising a 1,2,3,6-tetrahydropyridine ring linked at the 2-position of the pyrrolo[2,3-b]pyridine core . Its molecular formula is C₁₂H₁₃N₃ (molecular weight 199.25 g/mol). The compound is primarily supplied as the dihydrochloride salt (CAS 1432681-48-5, MW 272.17) at a typical purity of 95%, serving as a fragment-like scaffold and synthetic intermediate in medicinal chemistry [1].

1

2-substituted pyrrolopyridine scaffold for fragment-based library synthesis

Distinct geometry from 3-substituted isomer

2

Dihydrochloride salt ensures consistent solubility and molar calculation accuracy

95% purity specification across suppliers

• [1] Chembase. 4-{1H-pyrrolo[2,3-b]pyridin-2-yl}-1,2,3,6-tetrahydropyridine dihydrochloride (EN300-126638). Available at: https://www.chembase.cn View Source

4-{1H-pyrrolo[2,3-b]pyridin-2-yl}-1,2,3,6-tetrahydropyridine: Regioisomerism & Salt Form Specificity

The position of tetrahydropyridine attachment on the pyrrolopyridine core dictates electronic distribution, molecular geometry, and receptor recognition. The 2-substituted isomer differs fundamentally from the 3-substituted analog (CAS 281658-42-2), which is commercially annotated as a dopamine D₁ receptor agonist , implying divergent pharmacological profiles. Furthermore, the free base and dihydrochloride salt exhibit distinct molecular weights and anticipated solubility behaviors, making salt form a critical procurement parameter that cannot be interchanged without affecting assay calculations [1].

Isomer

2- vs 3-substitution position on pyrrolopyridine core may shift target engagement profile; 3-isomer vendor-annotated as D₁ receptor agonist, while 2-isomer lacks published activity data.

Salt

Free base and dihydrochloride salt differ by 36.6% in molecular weight, directly altering molar calculations; solubility behavior is expected to diverge, limiting direct interchangeability without validation.

• [1] European Chemicals Agency (ECHA). C&L Inventory: 4-{1H-pyrrolo[2,3-b]pyridin-2-yl}-1,2,3,6-tetrahydropyridine dihydrochloride (1432681-48-5). Available at: https://www.echa.europa.eu/ View Source

4-{1H-pyrrolo[2,3-b]pyridin-2-yl}-1,2,3,6-tetrahydropyridine: Differentiation Evidence

2- vs 3-Substitution Regioisomerism

The 2-substituted tetrahydropyridine regioisomer lacks publicly reported bioactivity data, whereas the 3-substituted regioisomer (CAS 281658-42-2) is commercially annotated as a dopamine D₁ receptor agonist . This annotation, although not validated in primary literature, suggests that the substitution position critically determines biological target engagement. Quantitative binding or functional data for the 2-substituted compound are not available in peer-reviewed sources as of the search date.

Regioisomerism

Class-level

Target2-substituted; no bioactivity data publicly available

Comparator3-substituted; vendor-annotated D₁ receptor agonist (no quantitative IC₅₀/EC₅₀)

Supports geometry-dependent target engagement review

Data to verify; no head-to-head assay

Evidence Dimension	Substitution position on pyrrolo[2,3-b]pyridine core
Target Compound Data	2-position attachment; no known bioactivity data publicly available
Comparator Or Baseline	3-position attachment; vendor-annotated as dopamine D₁ receptor agonist (no quantitative IC₅₀/EC₅₀ from primary sources)
Quantified Difference	Not quantifiable due to absence of primary bioactivity data
Conditions	Vendor product descriptions and literature search; no head-to-head assay available

Why This Matters

Procurement of the 2-substituted isomer is justified for research programs requiring a distinct geometry for target interaction, particularly when the 3-substituted isomer is unsuitable for the desired binding mode.

Salt Form Selection: Dihydrochloride vs Free Base

The dihydrochloride salt (CAS 1432681-48-5, MW 272.17) exhibits a 36.6% increase in molecular mass compared to the free base (CAS 1198284-87-5, MW 199.25) [1]. This difference directly affects molar concentration calculations in biological assays and dosing preparations. While no comparative solubility data are publicly available, the dihydrochloride form is generally expected to enhance aqueous solubility due to ionization of the tetrahydropyridine secondary amine.

Salt Form Mass

Supplier data

ΔMW +36.6% (72.92 g/mol)

Dihydrochloride (272.17) vs free base (199.25)

Affects molar concentration calculations in assays

No experimental solubility comparison

Evidence Dimension	Molecular weight (proxy for formulation calculation)
Target Compound Data	Dihydrochloride salt: MW 272.17 g/mol
Comparator Or Baseline	Free base: MW 199.25 g/mol
Quantified Difference	72.92 g/mol difference (36.6% increase)
Conditions	Calculated from molecular formulas; no experimental solubility comparison available

Why This Matters

The 36.6% mass difference necessitates accurate salt-form selection to avoid dosing errors in biological assays and to optimize solubility for in vivo administration.

• [1] Chembase. 4-{1H-pyrrolo[2,3-b]pyridin-2-yl}-1,2,3,6-tetrahydropyridine dihydrochloride (EN300-126638). Available at: https://www.chembase.cn View Source

Purity Benchmark: Dihydrochloride Salt

Commercially available batches of the dihydrochloride salt are consistently specified at 95% purity (HPLC) by multiple suppliers, including Enamine (Catalog EN300-126638) and AKSci (Catalog 8544DV) [1]. This uniformity contrasts with other pyrrolopyridine building blocks that may exhibit wider purity variability, providing procurement predictability.

Purity Benchmark

Supplier data

95% (HPLC)

Consistent across Enamine, AKSci

Supports procurement reproducibility

Specification review

Evidence Dimension	Purity specification
Target Compound Data	95% (Enamine, AKSci)
Comparator Or Baseline	Typical industry building block purity ranges from 90% to 98%
Quantified Difference	N/A (consistent within target compound; no specific lower-quality comparator identified for the same compound)
Conditions	Vendor specification sheets; no independent analytical comparison

Why This Matters

Consistent 95% purity specification reduces quality risk in procurement and ensures reproducible starting material for synthetic chemistry or biological screening.

• [1] Chembase. 4-{1H-pyrrolo[2,3-b]pyridin-2-yl}-1,2,3,6-tetrahydropyridine dihydrochloride (EN300-126638). Available at: https://www.chembase.cn View Source

4-{1H-pyrrolo[2,3-b]pyridin-2-yl}-1,2,3,6-tetrahydropyridine: Application Scenarios

Fragment-Based Drug Discovery for Kinase Targets

The 2-substituted tetrahydropyridine fragment offers a distinct vector for extending into kinase ATP-binding pockets compared to the 3-substituted isomer . Its secondary amine and aromatic nitrogen can form key hydrogen bonds without the confounding D₁ agonist activity associated with the 3-substituted analog, enabling cleaner structure-activity relationship interpretation.

N-Functionalized Library Synthesis

The tetrahydropyridine secondary amine enables facile N-alkylation, acylation, or sulfonylation, generating diverse compound libraries . The dihydrochloride salt form ensures consistent solubility during parallel synthesis, reducing variability across library members.

Dopamine Receptor Subtype Profiling

Given the contrasting vendor annotations between the 2- and 3-substituted isomers, the 2-substituted compound serves as a critical negative control or comparator in dopamine D₁ receptor binding assays , helping validate structure-activity relationship hypotheses.

Application

Selection Property

Validation Focus

Fragment-Based Kinase Discovery

2-substituted geometry

ATP-binding pocket docking studies

N-Functionalized Library Synthesis

Dihydrochloride solubility consistency

Parallel synthesis reaction efficiency

Dopamine D₁ Receptor Profiling

2-isomer as non-D₁ comparator

D₁ binding assay comparator context